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Compound of Interest

Compound Name: 4-Iodocinnamic acid

Cat. No.: B1587554 Get Quote

4-Iodocinnamic acid, with the chemical formula C₉H₇IO₂, is a bifunctional organic compound

that serves as a powerful intermediate in modern synthetic chemistry.[1][2] Its value stems from

two key structural features:

The Aryl Iodide Moiety: The carbon-iodine bond is the most reactive of the aryl halides (I > Br

> Cl) in transition metal-catalyzed cross-coupling reactions. This high reactivity allows for

facile bond formation under relatively mild conditions, making it an excellent substrate for

introducing molecular complexity.[3][4]

The Cinnamic Acid Scaffold: The cinnamic acid core is a well-recognized "privileged scaffold"

in medicinal chemistry, found in a multitude of natural products and synthetic molecules with

diverse pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and

antidiabetic properties.[5][6][7]

The combination of a highly reactive synthetic handle with a biologically relevant core makes 4-
Iodocinnamic acid an ideal starting material for creating libraries of complex molecules for

drug discovery and materials science.[8][9]

Core Application: Palladium-Catalyzed Cross-
Coupling Reactions
The workhorse application for 4-Iodocinnamic acid is its use in palladium-catalyzed cross-

coupling reactions. These reactions form the bedrock of modern C-C and C-N bond formation.
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The general mechanism proceeds through a catalytic cycle involving a Pd(0)/Pd(II) couple.
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Pd(0)Ln

Oxidative
Addition R-Pd(II)Ln-X Transmetalation R-Pd(II)Ln-R'

Reductive
Elimination R-R'

R-X + R'-M

Start: Assemble Reactants

1. Add 4-Iodocinnamic Acid,
Pd(OAc)₂, Ligand to Schlenk Tube

2. Add Anhydrous Solvent,
Alkene, and Base (Et₃N)

3. Heat under Inert Atmosphere
(80-100°C, 12-24h)

4. Monitor by TLC / LC-MS

Incomplete

5. Cool, Dilute, Wash,
and Extract Product

Reaction Complete

6. Dry and Purify
(Column Chromatography)

End: Pure Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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